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Compound of Interest

Compound Name: 9-Hydroxyoctadecanoic Acid

Cat. No.: B1243329 Get Quote

Essential Safety and Handling Guide for 9-
Hydroxyoctadecanoic Acid
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 9-
Hydroxyoctadecanoic Acid (9-HODE). Adherence to these procedures is critical for ensuring

personal safety and maintaining a secure research environment.

Hazard Identification and Risk Assessment
While 9-Hydroxyoctadecanoic Acid is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is imperative to handle it with the standard

precautions applied to all laboratory chemicals.[1][2] Inhalation of fumes from the heated

product may cause irritation, and ingestion of large amounts could lead to nausea and

vomiting.[1]

Physical and Chemical Properties:
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Property Value

Molecular Formula C₁₈H₃₆O₃

Molecular Weight 300.48 g/mol

Appearance Solid, Beige

Melting Point 74 - 81 °C / 165.2 - 177.8 °F[3]

Solubility Soluble in ethanol, DMSO, and DMF[4][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 9-Hydroxyoctadecanoic Acid to minimize

exposure risk.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)[6][7]

To prevent direct skin contact.

Eye Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a splash hazard.[6][8]

To protect eyes from splashes.

Body Protection

Laboratory coat or chemical-

resistant apron. Long-sleeved

shirts and long pants should

be worn.[6]

To protect skin from accidental

contact.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. If heating the

substance, which may produce

fumes, use a NIOSH-certified

respirator.[8][9]

To prevent inhalation of

irritating fumes.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders or generating aerosols.[10]

Avoid direct contact with skin, eyes, and clothing.[1][10]

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.[10]
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Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.[1][10]

For long-term storage of solutions, aliquot and store at -80°C for up to 6 months or -20°C for

up to 1 month to prevent degradation from repeated freeze-thaw cycles.[11]

Avoid contact with oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate responses to spills and exposures are critical.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

If fumes from the heated product are inhaled,

move the individual to fresh air and let them rest

in a warm place. Seek medical attention if

symptoms persist.[1]

Skin Contact

Wash the affected area with soap and plenty of

water. Remove contaminated clothing. If

symptoms occur, seek medical attention.[1]

Eye Contact

Rinse the eyes cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1][10]

Ingestion

Rinse the mouth, nose, and throat with water.

Ingestion of large amounts may cause nausea

and vomiting. Seek medical attention if

symptoms persist.[1]

Spill Response:
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Small Spills: Wipe up with a cloth or other absorbent material. Clean the spill area with water.

[1]

Large Spills: Cover with a non-combustible absorbent material, such as sand or earth, and

then collect for disposal.[1][8]

Ensure adequate ventilation during cleanup.[3]

Do not allow the substance to enter drains or waterways.[2][10]

Disposal Plan
While 9-Hydroxyoctadecanoic Acid is not classified as hazardous waste, proper disposal

procedures must be followed.[1]

Waste Treatment:

Dispose of waste material in accordance with local, regional, and national regulations.[9]

Consult with your institution's environmental health and safety (EHS) department for specific

guidance.

The product is not typically recycled and is often sent to a landfill.[1]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 9-
Hydroxyoctadecanoic Acid from receipt to disposal.
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Caption: Workflow for the safe handling of 9-Hydroxyoctadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1243329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

